Cas no 106817-62-3 (Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride (9CI))
106817-62-3 structure
Product Name:Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride (9CI)
CAS No:106817-62-3
MF:C12H9ClO
MW:204.652262449265
CID:127321
PubChem ID:13623233
Update Time:2025-04-18
Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride (9CI)
- bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-7-carbonyl chloride
- 1,6-Methano-[10]annulen-2-carbonylchlorid
- 1,6-Methano-< 10> annulen-2-carbonylchlorid
- ACMC-1C2Z6
- AG-D-21479
- Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride, (?A'A A'A currency)-
- Bicyclo< 4.4.1> undeca-1,3,5,7,9-pentaen-2-carbonsaeure-chlorid
- CTK0H2662
- Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonyl chloride (9CI)
- Bicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene-2-carbonyl chloride
- 106817-62-3
- DTXSID40545248
-
- Inchi: 1S/C12H9ClO/c13-12(14)11-7-3-5-9-4-1-2-6-10(11)8-9/h1-7H,8H2
- InChI Key: ZNKAJOQBSSHAIX-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=CC2=CC=CC=C1C2)=O
Computed Properties
- Exact Mass: 204.03427
- Monoisotopic Mass: 204.0341926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.09420
Bicyclo[4.4.1]undeca-1,3,5,7,9-pentaene-2-carbonylchloride (9CI) Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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